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Compound of Interest

Compound Name: 3-Bromo-4-chlorotoluene

Cat. No.: B123713 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-4-chlorotoluene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3-
Bromo-4-chlorotoluene, ensuring the safety of laboratory personnel and the integrity of

research. Adherence to these procedures is critical for minimizing risks associated with this

chemical.

I. Personal Protective Equipment (PPE)
When handling 3-Bromo-4-chlorotoluene, a comprehensive PPE strategy is mandatory to

prevent skin contact, inhalation, and eye exposure. The following table summarizes the

required PPE for various stages of handling.
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Operation Stage Required Personal Protective Equipment

Preparation & Handling

- Gloves: Nitrile or neoprene gloves. Always

inspect for tears before use and use proper

removal technique. - Eye Protection: Chemical

safety goggles and a face shield. - Body

Protection: A lab coat or chemical-resistant

apron. - Respiratory Protection: Use in a well-

ventilated area or under a chemical fume hood.

If ventilation is inadequate, a respirator with an

organic vapor cartridge is necessary.

Spill Cleanup

- All PPE listed for Preparation & Handling. -

Additional: Chemical-resistant boots and

coveralls may be necessary for larger spills.

Disposal - All PPE listed for Preparation & Handling.

II. Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 3-Bromo-4-chlorotoluene is crucial for maintaining a safe

laboratory environment.

1. Pre-Handling Preparation:

Ensure a chemical fume hood is operational and available.
Locate the nearest safety shower and eyewash station.
Assemble all necessary PPE and ensure it is in good condition.
Prepare a designated waste container for halogenated organic waste.

2. Handling the Chemical:

Conduct all work involving 3-Bromo-4-chlorotoluene within a certified chemical fume hood.
Avoid direct contact with the skin and eyes.[1][2]
Do not inhale vapors.[1][2]
Keep the container tightly closed when not in use.
Prevent the release of the chemical into the environment.[1]
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3. In Case of a Spill:

Evacuate the immediate area.
Wear appropriate PPE before attempting to clean the spill.
For small spills, absorb the chemical with an inert material (e.g., vermiculite, sand) and place
it in the designated halogenated waste container.
For large spills, contact your institution's environmental health and safety department
immediately.

III. Disposal Plan
Proper disposal of 3-Bromo-4-chlorotoluene and its contaminated materials is critical to

prevent environmental harm.[1]

1. Waste Segregation:

3-Bromo-4-chlorotoluene is a halogenated organic compound.
All waste containing this chemical, including contaminated consumables (e.g., gloves,
absorbent materials), must be collected in a designated, clearly labeled "Halogenated
Organic Waste" container.[3][4]
Do not mix with non-halogenated waste.[3]

2. Waste Disposal Procedure:

Ensure the waste container is kept tightly closed and stored in a well-ventilated area, away
from incompatible materials.
Follow your institution's specific procedures for the final disposal of hazardous chemical
waste.
Halogenated organic waste is typically disposed of via incineration by a licensed hazardous
waste disposal company.[3][5]

IV. Quantitative Data Summary
The following table summarizes key quantitative data for 3-Bromo-4-chlorotoluene.
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Property Value

Molecular Formula C₇H₆BrCl

Molecular Weight 205.48 g/mol

Boiling Point 229.1 ± 20.0 °C at 760 mmHg[6]

Density 1.5 ± 0.1 g/cm³[6]

Flash Point 104.5 ± 11.9 °C[6]

Vapor Pressure 0.1 ± 0.4 mmHg at 25°C[6]

V. Safe Handling Workflow
The following diagram illustrates the logical flow of operations for the safe handling of 3-
Bromo-4-chlorotoluene.
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Caption: Workflow for the safe handling of 3-Bromo-4-chlorotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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